Cas no 98321-24-5 (1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid)

1,4-Dihydro-4-oxo-2-pyridinecarboxylic acid is a heterocyclic organic compound featuring a pyridine core with a carboxylic acid substituent at the 2-position and a ketone group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its functional groups enable versatile transformations, including condensation, cyclization, and derivatization reactions. The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in research and industrial applications. Its utility in constructing biologically active molecules, such as quinolone antibiotics, underscores its importance in medicinal chemistry. Suitable for controlled reactions, it offers precise synthetic pathways for complex heterocyclic systems.
1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid structure
98321-24-5 structure
Product Name:1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid
CAS No:98321-24-5
MF:C6H5NO3
MW:139.108801603317
MDL:MFCD11656334
CID:1019801
PubChem ID:735149
Update Time:2025-05-27

1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid
    • 4-Hydroxypyridine-2-carboxylicacid
    • 2-Pyridinecarboxylicacid,1,4-dihydro-4-oxo-(9CI)
    • 4-OXO-1,4-DIHYDROPYRIDINE-2-CARBOXYLICACID
    • 4-Hydroxy-picolinsaure
    • CS-W002643
    • SY013177
    • SCHEMBL18473861
    • N13374
    • AKOS000267448
    • 4-Hydroxypicolinic acid
    • 4-oxo-1,4-dihydropyridine-2-carboxylic acid
    • 4-Hydroxy-2-pyridinecarboxylic acid
    • W-206762
    • MFCD00521155
    • 4-Hydroxy-pyridine-2-carboxylic acid
    • 2-Pyridinecarboxylic acid, 4-hydroxy-
    • YDA32124
    • FT-0646037
    • 4-Oxo-1,4-dihydropyridine-2-carboxylic acid, 95% +(contains <10% H2O)
    • STR08905
    • 4-hydroxypyridine-2-carboxylic acid
    • F1926-0003
    • DTXSID70352740
    • MFCD11656334
    • 4-Hydroxypyridine-2-carboxylic acid, 97%
    • 4-hydroxypyridine-2-carboxylic acid, AldrichCPR
    • H1491
    • 22468-26-4
    • AB06407
    • AM20050970
    • MXXLHBCSVDDTIX-UHFFFAOYSA-N
    • PS-5235
    • 98321-24-5
    • EN300-69574
    • 2-pyridinecarboxylic acid,1,4-dihydro-4-oxo-
    • 4-Hydroxypicolinicacid
    • AF-399/40171304
    • BCP27908
    • Z385458378
    • SCHEMBL65841
    • 4-oxo-1H-pyridine-2-carboxylic acid
    • STL253419
    • DB-081295
    • 2-Pyridinecarboxylic acid, 1,4-dihydro-4-oxo-
    • 4-hydroxy picolinic acid
    • DB-271058
    • MDL： MFCD11656334
    • Inchi： 1S/C6H5NO3/c8-4-1-2-7-5(3-4)6(9)10/h1-3H,(H,7,8)(H,9,10)
    • InChI Key： MXXLHBCSVDDTIX-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C=CN1)=O)=O

Computed Properties

  • Exact Mass: 139.027
  • Monoisotopic Mass: 139.027
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.451
  • Boiling Point: 313.1 °C at 760 mmHg
  • Flash Point: 313.1 °C at 760 mmHg
  • Refractive Index: 1.579
  • PSA: 70.42000
  • LogP: 0.07310

1,4-dihydro-4-oxo-2-Pyridinecarboxylic acid Pricemore >>

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